Cas no 401566-90-3 (1-(2-isocyanatophenyl)ethan-1-one)

1-(2-isocyanatophenyl)ethan-1-one structure
401566-90-3 structure
Product Name:1-(2-isocyanatophenyl)ethan-1-one
CAS No:401566-90-3
MF:C9H7NO2
MW:161.157382249832
CID:325783
PubChem ID:21916648
Update Time:2025-04-19

1-(2-isocyanatophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(2-isocyanatophenyl)-
    • Ethanone, 1-(2-isocyanatophenyl)- (9CI)
    • 1-(2-isocyanatophenyl)ethan-1-one
    • KIEKZKLQIRABBK-UHFFFAOYSA-N
    • 401566-90-3
    • acetylphenyl isocyanate
    • EN300-144807
    • 2-acetylphenyl isocyanate
    • SCHEMBL354052
    • Inchi： 1S/C9H7NO2/c1-7(12)8-4-2-3-5-9(8)10-6-11/h2-5H,1H3
    • InChI Key： KIEKZKLQIRABBK-UHFFFAOYSA-N
    • SMILES： O=C(C)C1C=CC=CC=1N=C=O

Computed Properties

  • Exact Mass: 161.047678466g/mol
  • Monoisotopic Mass: 161.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 46.5Ų

1-(2-isocyanatophenyl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-144807-0.05g
1-(2-isocyanatophenyl)ethan-1-one
 401566-90-3
0.05g
 $419.0 2023-02-15
Enamine
EN300-144807-0.1g
1-(2-isocyanatophenyl)ethan-1-one
 401566-90-3
0.1g
 $439.0 2023-02-15
Enamine
EN300-144807-0.25g
1-(2-isocyanatophenyl)ethan-1-one
 401566-90-3
0.25g
 $459.0 2023-02-15
Enamine
EN300-144807-0.5g
1-(2-isocyanatophenyl)ethan-1-one
 401566-90-3
0.5g
 $479.0 2023-02-15
Enamine
EN300-144807-1.0g
1-(2-isocyanatophenyl)ethan-1-one
 401566-90-3
1g
 $0.0 2023-06-06
Enamine
EN300-144807-2.5g
1-(2-isocyanatophenyl)ethan-1-one
 401566-90-3
2.5g
 $978.0 2023-02-15
Enamine
EN300-144807-5.0g
1-(2-isocyanatophenyl)ethan-1-one
 401566-90-3
5.0g
 $1448.0 2023-02-15
Enamine
EN300-144807-10.0g
1-(2-isocyanatophenyl)ethan-1-one
 401566-90-3
10.0g
 $2146.0 2023-02-15
Enamine
EN300-144807-50mg
1-(2-isocyanatophenyl)ethan-1-one
 401566-90-3
50mg
 $780.0 2023-09-29
Enamine
EN300-144807-100mg
1-(2-isocyanatophenyl)ethan-1-one
 401566-90-3
100mg
 $817.0 2023-09-29

1-(2-isocyanatophenyl)ethan-1-one Related Literature

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